Cas no 2171466-71-8 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid
• CAS No: 2171466-71-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6289340
• PubChem ID: 165547335
• Update Time: 2025-05-23

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid
• 2171466-71-8
• EN300-1490413
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-16(2)14-22(23(29)28-26(24(30)31)12-7-13-26)27-25(32)33-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-22H,7,12-15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： VLCWYNRTJYDKQD-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)NC(C(CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid

Comprehensive Overview of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid (CAS No. 2171466-71-8)

In the realm of peptide synthesis and medicinal chemistry, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid (CAS No. 2171466-71-8) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for therapeutic and research applications. The compound's unique cyclobutane backbone and Fmoc-protecting group make it a versatile building block for designing peptide-based drugs, particularly in the development of cyclic peptides and peptidomimetics.

Recent advancements in peptide therapeutics have spurred demand for specialized amino acid derivatives like 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid. Researchers are increasingly exploring its potential in creating bioactive peptides with enhanced stability and bioavailability. The compound's CAS No. 2171466-71-8 has become a frequently searched term in scientific databases, reflecting growing interest in its applications for drug discovery and bioconjugation strategies.

The structural features of this compound warrant closer examination. The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for the amino functionality during peptide synthesis, allowing for mild deprotection conditions under basic treatment. Meanwhile, the 4-methylpentanamido (leucine-like) side chain and cyclobutane carboxylic acid moiety contribute to the molecule's unique conformational properties. These characteristics make it particularly valuable for constructing constrained peptide architectures that mimic natural protein structures while offering improved metabolic stability.

From a synthetic chemistry perspective, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid represents an important tool in modern peptide engineering. Its incorporation into peptide sequences can enhance proteolytic stability while maintaining biological activity - a critical consideration in developing peptide-based pharmaceuticals. The compound's CAS 2171466-71-8 has been referenced in numerous studies exploring novel approaches to peptide drug design, particularly for targets where traditional small molecules have shown limitations.

The pharmaceutical industry's growing focus on peptide-based therapeutics has increased demand for specialized building blocks like this compound. With several peptide drugs gaining FDA approval in recent years for conditions ranging from diabetes to cancer, researchers are actively investigating how modified amino acids can improve therapeutic outcomes. The cyclobutane ring system in this particular derivative offers geometric constraints that can be leveraged to fine-tune peptide-receptor interactions, potentially leading to more selective and potent drug candidates.

Quality control and characterization of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid (CAS No. 2171466-71-8) are critical for its successful application in research and development. Advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy are typically employed to verify the compound's purity and structural integrity. These quality assurance measures ensure reliable performance in sensitive peptide coupling reactions, where impurities could significantly impact synthesis outcomes.

Looking toward future applications, this Fmoc-protected amino acid derivative shows promise in emerging areas of biopharmaceutical development. Its unique structure could contribute to innovations in targeted drug delivery systems and molecular imaging probes. As the scientific community continues to explore the boundaries of peptide science, compounds like 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutane-1-carboxylic acid will likely play increasingly important roles in bridging the gap between small molecules and biologics in drug development pipelines.